Cas no 1370025-60-7 (2-Fluoro-5-isopropoxynicotinic acid)

• Product Name: 2-Fluoro-5-isopropoxynicotinic acid
• CAS No: 1370025-60-7
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4764284
• Update Time: 2025-10-30

2-Fluoro-5-isopropoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-isopropoxynicotinic acid
• Z1349

• Inchi： 1S/C9H10FNO3/c1-5(2)14-6-3-7(9(12)13)8(10)11-4-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： HEFQUUJFMQWYGA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C=N1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-isopropoxynicotinic acid

Introduction to 2-Fluoro-5-isopropoxynicotinic Acid (CAS No. 1370025-60-7)

2-Fluoro-5-isopropoxynicotinic acid is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1370025-60-7, represents a promising scaffold for the development of novel therapeutic agents. The presence of both a fluorine atom and an isopropoxy group in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration in drug discovery.

The fluorine substituent at the 2-position of the pyridine ring enhances the metabolic stability of the molecule, a critical factor in pharmaceutical design. This stability is often associated with improved bioavailability and prolonged half-life, which are highly desirable attributes for any drug candidate. Additionally, the isopropoxy group at the 5-position introduces steric hindrance, which can influence binding interactions with biological targets, potentially leading to higher affinity and selectivity.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their diverse pharmacological profiles. Pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The introduction of fluorine into these structures often leads to enhanced binding affinity and altered metabolic properties, making them attractive for drug development. For instance, fluorinated pyridines have been reported to exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are key targets in oncology and metabolic disorders.

2-Fluoro-5-isopropoxynicotinic acid has been investigated in several preclinical studies for its potential applications in treating inflammatory and autoimmune diseases. The fluorine atom's ability to increase lipophilicity while maintaining metabolic stability suggests that this compound may interact favorably with membrane-bound receptors and enzymes. Preliminary data indicate that derivatives of this scaffold exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways.

The isopropoxy group in 2-Fluoro-5-isopropoxynicotinic acid also contributes to its unique pharmacological profile by influencing its solubility and bioavailability. This structural feature can be fine-tuned to optimize drug delivery systems, ensuring that the compound reaches its target site effectively. Researchers have explored various formulations to enhance the pharmacokinetic properties of this molecule, including prodrugs and nanoparticles, which could improve therapeutic efficacy.

One of the most compelling aspects of 2-Fluoro-5-isopropoxynicotinic acid is its versatility as a building block for more complex drug candidates. By modifying different parts of its structure, chemists can generate a library of compounds with tailored biological activities. For example, replacing the isopropoxy group with other functional groups or introducing additional heterocycles could lead to novel molecules with enhanced potency or selectivity.

The synthesis of 2-Fluoro-5-isopropoxynicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry.

In conclusion, 2-Fluoro-5-isopropoxynicotinic acid (CAS No. 1370025-60-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its fluorinated pyridine core offers a rich framework for drug discovery, with implications in treating a wide range of diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.